PARP Inhibitor
  • NVP-TNKS656
    NVP-TNKS656
    • Cat. No.:
    • B611412
    • CAS No.:
    • 1419949-20-4
    • Molecular Formula:
    • C27H34N4O5
    • Molecular Weight:
    • 494.6 g/mol
    Description
    NVP-TNKS656 is an orally bioavailable inhibitor of tankyrase 2 (TNKS2;  IC50 = 6 nM). It is selective for TNKS2 over poly(ADP-ribose) polymerase (PARP) 1 and 2 (IC50s = >19 and 32 nM, respectively). NVP-TNK...
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  • TNKS-IN-2
    TNKS-IN-2
    • Cat. No.:
    • B611413
    • CAS No.:
    • Molecular Formula:
    • C24H22N10O2
    • Molecular Weight:
    • 482.5 g/mol
    Description
    TNKS-IN-41 highly potent and selective tankyrase inhibitor.
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  • KU-0058948
    KU-0058948
    • Cat. No.:
    • B1146950
    • CAS No.:
    • 763111-49-5
    • Molecular Formula:
    • C21H21FN4O2
    • Molecular Weight:
    • 380.4 g/mol
    Description
    KU-0058948, also known as KU-0058948, is a useful research compound. Its molecular formula is C21H21FN4O2 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KU...
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  • Mulberrofuran G
    Mulberrofuran G
    • Cat. No.:
    • B1244230
    • CAS No.:
    • Molecular Formula:
    • C34H26O8
    • Molecular Weight:
    • 562.6 g/mol
    Description
    Albanol A is an organic heteropentacyclic compound and a member of 1-benzofurans.
    Mulberrofuran G has been reported in Morus lhou and Morus alba with data available.
    from Mulberry tree;  Diels-Alder t...
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  • Niraparib
    Niraparib
    • Cat. No.:
    • B1663559
    • CAS No.:
    • 1038915-60-4
    • Molecular Formula:
    • C19H20N4O
    • Molecular Weight:
    • 320.4 g/mol
    Description
    Niraparib is a 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide that has S-configuration. It is a potent inhibitor of PARP1 and PARP2 (IC50 of 3.8 and 2.1 nM, respectively) and approved as a first-line mai...
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  • tc-e 5001
    tc-e 5001
    • Cat. No.:
    • B1681995
    • CAS No.:
    • Molecular Formula:
    • C20H19N5O3S
    • Molecular Weight:
    • 409.5 g/mol
    Description
    TC-E 5001 is a dual inhibitor of TNKS1 and TNKS2.
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  • RBN-2397
    RBN-2397
    • Cat. No.:
    • B2742868
    • CAS No.:
    • 2381037-82-5
    • Molecular Formula:
    • C20H23F6N7O3
    • Molecular Weight:
    • 523.4 g/mol
    Description
    Atamparib is under investigation in clinical trial NCT05127590 (RBN-2397 in Combination With Pembrolizumab in Patients With SCCL).
    Atamparib is an orally available small molecule inhibitor of the nuclear enzy...
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  • KSQ-4279
    KSQ-4279
    • Cat. No.:
    • B6603846
    • CAS No.:
    • 2446480-97-1
    • Molecular Formula:
    • C27H25F3N8O
    • Molecular Weight:
    • 534.5 g/mol
    Description
    USP1 inhibitor KSQ-4279 is an orally bioavailable selective inhibitor of the ubiquitin specific protease 1 (USP1), with apoptosis-inducing, tumor-sensitizing and antineoplastic activities. Upon oral administrati...
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  • Parp1-IN-19
    Parp1-IN-19
    • Cat. No.:
    • B12381770
    • CAS No.:
    • Molecular Formula:
    • C26H27ClFN7O4
    • Molecular Weight:
    • 556.0 g/mol
    Description
    Parp1-IN-19 is a useful research compound. Its molecular formula is C26H27ClFN7O4 and its molecular weight is 556.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Parp1-IN-19 suitable for m...
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  • G007-LK
    G007-LK
    • Cat. No.:
    • B15586906
    • CAS No.:
    • Molecular Formula:
    • C25H16ClN7O3S
    • Molecular Weight:
    • 530.0 g/mol
    Description
    G007-LK is a useful research compound. Its molecular formula is C25H16ClN7O3S and its molecular weight is 530.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality G007-LK suitable for many rese...
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